Cas no 1806892-03-4 (2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride)

• Product Name: 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride
• CAS No: 1806892-03-4
• MF: C₇H₂Br₂ClF₂NO
• MW: 349.354686260223
• CID: 4811513
• Update Time: 2025-07-19

2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride

• Inchi： 1S/C7H2Br2ClF2NO/c8-3-1-2(7(11)12)5(9)13-4(3)6(10)14/h1,7H
• InChI Key： OCZWFIQNMNHBSV-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)Cl)N=C(C(C(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 4
• Topological Polar Surface Area: 30

Additional information on 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride

Introduction to 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806892-03-4)

2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806892-03-4) is a versatile and highly reactive compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, including the presence of bromine atoms, a difluoromethyl group, and a pyridine ring, which collectively contribute to its diverse reactivity and potential applications.

The synthesis of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride typically involves a multi-step process that begins with the bromination of a suitable pyridine derivative, followed by the introduction of the difluoromethyl group and the formation of the carbonyl chloride functionality. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production, making it increasingly accessible for research and industrial applications.

In the realm of medicinal chemistry, 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride has shown promise as a key intermediate in the development of novel pharmaceuticals. Its bromine substituents and difluoromethyl group can be strategically utilized to modulate the biological activity and pharmacokinetic properties of drug candidates. For instance, the bromine atoms can serve as handles for further functionalization or as sites for metabolic stability enhancement, while the difluoromethyl group can impart unique electronic effects that influence receptor binding and enzyme inhibition.

Recent studies have explored the use of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride in the synthesis of potential anticancer agents. One notable example is its application in the preparation of pyridyl-based inhibitors targeting specific kinases involved in cancer progression. The ability to fine-tune the structure through strategic modifications has allowed researchers to optimize potency and selectivity, leading to improved therapeutic outcomes.

Beyond its role in drug discovery, 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride has also found applications in materials science. Its reactivity with various nucleophiles makes it an excellent building block for constructing complex molecular architectures. For example, it has been used in the synthesis of functional polymers with tunable properties for use in electronic devices and sensors.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride are ongoing to ensure its safe handling and disposal. Preliminary data suggest that it exhibits low toxicity and degrades readily under certain conditions, making it a relatively benign compound from an environmental perspective.

In conclusion, 2,5-Dibromo-3-(difluoromethyl)pyridine-6-carbonyl chloride (CAS No. 1806892-03-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex scientific challenges. As research continues to advance, it is likely that new applications and insights into its properties will emerge, further solidifying its importance in these fields.